Cas no 1342468-64-7 (5-fluoro-2-(methylamino)benzoic acid)

• Product Name: 5-fluoro-2-(methylamino)benzoic acid
• CAS No: 1342468-64-7
• Molecular Formula: C₈H₈FNO₂
• Molecular Weight: 169.153025627136
• CID: 4590365
• PubChem ID: 57822251

5-fluoro-2-(methylamino)benzoic acid Properties

Names and Identifiers

• 5-fluoro-2-(methylamino)benzoic acid

• InChIKey： MDWSHIHKYUGHSP-UHFFFAOYSA-N
• Inchi： 1S/C8H8FNO2/c1-10-7-3-2-5(9)4-6(7)8(11)12/h2-4,10H,1H3,(H,11,12)
• SMILES： C(O)(=O)C1=CC(F)=CC=C1NC

Computed Properties

• Exact Mass: 169.05390666g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 169.05390666g/mol
• Heavy Atom Count: 12
• Complexity: 174
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives